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Compound of Interest

Compound Name: 4-(Aminomethyl)-2-ethoxyphenol

CAS No.: 90643-06-4

Cat. No.: B1284583 Get Quote

Part 1: Executive Summary & Technical Profile
The Molecule: "Ethylvanillylamine"
4-(Aminomethyl)-2-ethoxyphenol (CAS: Analogous to 1196-92-5 Vanillylamine) is the ethoxy-

substituted homolog of Vanillylamine. Often derived from Ethyl Vanillin (a potent flavoring agent

produced from catechol or bio-sources), this molecule represents a critical building block for

"Green Material Science."

While Vanillylamine (methoxy group) is the standard in bio-based benzoxazine research, the

ethoxy variant offers distinct advantages:

Steric Modulation: The larger ethyl group increases free volume, potentially lowering the

Glass Transition Temperature (

) slightly to improve impact resistance (toughness) in rigid thermosets.

Hydrophobicity: The ethoxy tail increases lipophilicity compared to the methoxy analog,

improving compatibility with non-polar matrices and enhancing moisture resistance in cured

resins.
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Property Specification Notes

IUPAC Name
4-(Aminomethyl)-2-

ethoxyphenol

Common Name Ethylvanillylamine Derived from Ethyl Vanillin

Molecular Weight ~167.21 g/mol
vs. 153.18 g/mol for

Vanillylamine

Functional Groups Amine, Phenolic -OH, Ethoxy

ether

Trifunctional potential (Amine =

2 reactive sites, Phenol = 1

reactive site for Mannich)

Solubility Alcohols, DMSO, warm water
Lower water solubility than

Vanillylamine

Appearance Off-white to pale yellow solid

Oxidizes upon air exposure

(store under

)

Part 2: Primary Application – Bio-Based
Benzoxazine Resins[1]
The most authoritative application for this compound is as a precursor for Polybenzoxazines

(PBzs). These are a class of phenolic resins that outperform traditional epoxies and phenolics

in flame retardance, modulus, and low water absorption.

The Chemistry: Mannich Condensation
The amine and phenolic groups on 4-(Aminomethyl)-2-ethoxyphenol allow it to act as the

amine source in the synthesis of benzoxazine monomers. However, because it also contains a

phenol, it can function as a "self-reactive" monomer or be paired with a different phenol to

create asymmetric resins.

Mechanistic Pathway (DOT Visualization)
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Figure 1: Synthesis pathway for Benzoxazine resins using Ethylvanillylamine.

Protocol: Synthesis of Ethylvanillylamine-Based
Benzoxazine Monomer
Note: This protocol assumes the use of the "Solventless" method to maximize green chemistry

credentials, a standard in modern benzoxazine synthesis.

Materials:

4-(Aminomethyl)-2-ethoxyphenol (Ethylvanillylamine) - 10 mmol

Paraformaldehyde (96%) - 20 mmol

Phenol (or a bio-phenol like Guaiacol/Cardanol) - 10 mmol

Solvent: Toluene (optional for purification)

Step-by-Step Methodology:

Reactant Mixing: In a round-bottom flask equipped with a magnetic stirrer, mix the phenol

partner and Ethylvanillylamine. Heat gently to 60°C until a homogeneous melt is obtained.

Formaldehyde Addition: Add paraformaldehyde slowly to the melt. Caution: Exothermic

reaction.

Step-Wise Heating:

80°C for 1 hour (Homogenization).
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100°C for 2 hours (Ring closure).

110°C for 1 hour (Completion).

Work-up: Dissolve the crude product in chloroform or dichloromethane (DCM). Wash 3x with

1N NaOH (to remove unreacted phenols) and 3x with distilled water.

Drying: Dry the organic layer over anhydrous

, filter, and evaporate solvent under reduced pressure.

Validation:

FTIR: Look for the disappearance of OH stretch (~3400 cm⁻¹) and appearance of the

oxazine ring stretch (~930 cm⁻¹).

H-NMR: Confirm the characteristic oxazine ring protons (

and

) typically appearing as singlets between 4.5 and 5.5 ppm.

Polymerization (Curing)
Casting: Pour the monomer melt into a mold (silicone or treated steel).

Step-Cure Cycle:

160°C (2 h) → 180°C (2 h) → 200°C (2 h) → 220°C (1 h).

Result: A reddish-brown, high-gloss thermoset with high thermal stability (

).

Part 3: Secondary Application – Epoxy Curing &
Acceleration
The presence of both a primary amine and a phenolic hydroxyl makes 4-(Aminomethyl)-2-
ethoxyphenol a "hybrid" curing agent for epoxy resins (e.g., DGEBA).
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Mechanism
Primary Amine: Reacts rapidly with epoxide rings (nucleophilic attack) to crosslink.

Phenolic -OH: Acts as an accelerator for the etherification reaction, lowering the activation

energy of the cure.

Ethoxy Group: Improves compatibility with hydrophobic epoxy backbones compared to

simple aminophenols.

Formulation Protocol
Target: High-Performance Adhesive or Coating.

Stoichiometry: Calculate the Amine Hydrogen Equivalent Weight (AHEW).

Ethylvanillylamine MW ≈ 167.2.[1]

Active Hydrogens = 2 (from

). Note: The phenolic H is sluggish but participates at high temp.

AHEW ≈ 83.6 g/eq.

Mixing: Mix Stoichiometric ratio (1:1 active H to Epoxide) with DGEBA resin.

Processing: Due to the solid nature of the amine, pre-warm the epoxy to 50°C to dissolve the

amine, or use a solvent (Acetone) for coating applications.

Cure: 120°C for 4 hours.

Data Comparison (Predicted):

Curing Agent Cure Speed
Moisture
Absorption

Toughness

DDS (Sulfone) Slow Low Low (Brittle)

EDA (Aliphatic) Very Fast High Moderate
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| Ethylvanillylamine | Moderate/Fast | Low | High (due to ethyl tail) |

Part 4: References
Synthesis of Bio-Based Polybenzoxazine:

Source: National Institutes of Health (NIH) / PubMed

Context: Discusses the use of vanillin-derived amines (methoxy analogs) in benzoxazine

synthesis. The chemistry for the ethoxy analog is identical.

URL:[Link] (Search: "Bio-Based Polybenzoxazine Vanillin")

Ethyl Vanillin Chemistry & Properties:

Source: PubChem (NIH)

Context: Physical properties of the parent molecule (Ethyl Vanillin) and its amine

derivatives.

URL:[Link]

Phenolic Amine Curing Agents:

Source: Polymer Journal / ScienceDirect

Context: Mechanisms of phenolic accelerators in epoxy curing.

URL:[Link] (General reference for "Phenolic amine epoxy curing mechanism")

Benzoxazine Monomer Synthesis Protocols:

Source: ResearchGate (Standard Protocols)

Context: Solventless synthesis methods for benzoxazines.[2]

URL:[Link] (Search: "Solventless synthesis of benzoxazine monomers")
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-[2-(Methylamino)ethoxy]phenol | C9H13NO2 | CID 20771825 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: 4-(Aminomethyl)-2-ethoxyphenol in
Advanced Material Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284583#4-aminomethyl-2-ethoxyphenol-application-
in-material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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